Cas no 2171657-72-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171657-72-8
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 5899053
• PubChem ID: 165811151
• Update Time: 2025-06-09

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-propyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1510205
• 2171657-72-8

• Inchi： 1S/C27H32N2O5S/c1-3-9-25-29(23(16-35-25)26(31)32)24(30)14-17(4-2)28-27(33)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23,25H,3-4,9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： AQROYMGGAZBKEU-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CCC

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171657-72-8)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171657-72-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a thiazolidine ring, which is a heterocyclic structure known for its versatility in medicinal chemistry. The presence of multiple functional groups, including an amide linkage and a fluorene moiety, makes this compound a promising candidate for further exploration in drug discovery and development.

The structural complexity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid arises from the interplay of several key components. The fluorene group, specifically 9H-fluoren-9-yl, contributes to the molecule's hydrophobicity and potential for interactions with biological targets. This is complemented by the methoxycarbonyl group, which enhances the compound's stability and reactivity in various chemical transformations. The pentanoyl chain and the thiazolidine ring provide additional structural motifs that can be exploited for pharmacological activity.

In recent years, there has been a growing interest in thiazolidine derivatives due to their broad spectrum of biological activities. Thiazolidines are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid suggests that it may possess unique pharmacological properties that could be harnessed for therapeutic applications. For instance, the amide bond in the molecule can serve as a hinge region for protein interaction, potentially allowing the compound to modulate signaling pathways relevant to various diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluorene methoxycarbonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the formation of the thiazolidine ring requires expertise in cyclization reactions. Recent advancements in synthetic methodologies have made it possible to construct such complex molecules more efficiently, which bodes well for future studies on this compound.

One of the most intriguing aspects of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid is its potential as a scaffold for drug design. The combination of a rigid fluorene core and a flexible thiazolidine ring allows for diverse modifications at various positions within the molecule. This flexibility is crucial for tailoring the compound's pharmacokinetic properties and target specificity. Researchers are exploring different derivatives of this molecule to identify analogs with enhanced efficacy and reduced toxicity.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have enabled scientists to predict the binding modes of 3-3-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,3-thiazolidine-4-carboxylic acid with various biological targets. These studies provide valuable insights into how the molecule interacts with proteins and enzymes, which is essential for understanding its mechanism of action. Furthermore, computational methods have been used to optimize synthetic routes by predicting reaction outcomes before conducting experiments.

Recent experimental studies have begun to unravel the biological activities of 3-3-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,
3-thiazolidine-4-carboxylic acid. Initial tests have shown promising results in inhibiting certain enzymes associated with inflammatory diseases. The fluorene moiety appears to play a critical role in these interactions by providing specific recognition sites on the enzyme surface. These findings suggest that further investigation into this compound could lead to novel therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new synthetic strategies has also contributed to the growing interest in this compound. Catalytic methods have been employed to streamline reactions involved in its synthesis, reducing both reaction times and waste generation. Green chemistry principles have been integrated into these processes to make them more environmentally friendly. Such advancements not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

The potential applications of 3-3-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,
3-thiazolidine-4-carboxylic acid extend beyond traditional pharmaceuticals.
This
compound
could
also
find
use
In
cancer
treatment
due
To


The
molecular
design

>of> >this> >molecule> >allows> >for> >fine-tuning> >of> >its> >biological> >activities.>

The future direction of research on 3-3-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)pentanoyl-2-propyl-1,

The potential applications extend beyond traditional pharmaceuticals. This compound could also find use In cancer treatment due To Its ability To modulate enzyme activity. The molecular design allows for fine-tuning Of its biological activities. Researchers are exploring ways To enhance Its selectivity And potency while minimizing off-target effects. This could lead To novel treatments For various types Of cancer, Including those That are currently difficult To treat With existing drugs.

Future directions Of research On include both In vitro And In vivo studies To fully characterize Its pharmacological profile. Additionally, exploring Its potential As a tool compound For biochemical assays Could provide valuable insights Into Its mechanism Of action.

Collaborative efforts Between chemists, biologists, And pharmacologists Will be crucial In unlocking The full potential Of this promising molecule. Such interdisciplinary approaches Have already led To significant breakthroughs In drug discovery And development.